Cas no 139337-62-5 (2,4-Quinazolinediamine,7-(trifluoromethyl)-)

• Product Name: 2,4-Quinazolinediamine,7-(trifluoromethyl)-
• CAS No: 139337-62-5
• MF: C₉H₇F₃N₄
• MW: 228.173891305923
• CID: 216368
• PubChem ID: 456225
• Update Time: 2025-04-19

2,4-Quinazolinediamine,7-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Quinazolinediamine,7-(trifluoromethyl)-
• 7-(trifluoromethyl)quinazoline-2,4-diamine
• 7-Trifluoromethyl-quinazoline-2,4-d
• 7-TRIFLUOROMETHYL-QUINAZOLINE-2,4-DIAMINE
• DTXSID50161014
• 2,4-Quinazolinediamine, 7-(trifluoromethyl)-
• 139337-62-5
• 7-Trifluoromethylquinazoline-2,4-d iamine

• Inchi： 1S/C9H7F3N4/c10-9(11,12)4-1-2-5-6(3-4)15-8(14)16-7(5)13/h1-3H,(H4,13,14,15,16)
• InChI Key： SMQPGMUDOHWETE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(N)N=C(N)N=C2C=1)(F)F

Computed Properties

• Exact Mass: 228.06241
• Monoisotopic Mass: 228.06228073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.82